ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[3-(4-oxoquinazolin-3-yl)propanoyl]piperidine-3-carboxylate
• InChI: InChI=1S/C19H23N3O4/c1-2-26-19(25)14-6-5-10-21(12-14)17(23)9-11-22-13-20-16-8-4-3-7-15(16)18(22)24/h3-4,7-8,13-14H,2,5-6,9-12H2,1H3
• InChI Key: UYBDWKKGNXHDBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)CCN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol

Description

Ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate, also known as EOPC, is a compound that has gained attention in the scientific community due to its potential applications in various fields. EOPC is a piperidine-based compound that is synthesized through a multi-step process.

Mechanism of Action

The exact mechanism of action of ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate is not fully understood, but it is believed to act as a modulator of voltage-gated sodium channels and GABA receptors. ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate has been shown to increase the threshold for seizure activity in animal models, suggesting that it may have anticonvulsant properties through its effects on sodium channels.
Biochemical and Physiological Effects:
ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate has been shown to have anticonvulsant and analgesic effects in animal models. It has also been shown to have anxiolytic properties, suggesting that it may have potential applications in the treatment of anxiety disorders. ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate has been shown to have low toxicity and high bioavailability, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate is its low toxicity and high bioavailability, making it a safe and effective compound for use in animal models. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to fully interpret its effects.

Future Directions

Future research on ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate should focus on further understanding its mechanism of action and potential applications in the treatment of epilepsy, chronic pain, and anxiety disorders. Additionally, research should focus on the development of new derivatives of ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate with improved efficacy and safety profiles. Finally, research should explore the potential use of ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate in other scientific fields, such as neuroprotection and neurodegenerative diseases.

Synthesis Methods

The synthesis of ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate involves a multi-step process that begins with the reaction of 2,4-diaminoquinazoline with ethyl acetoacetate to form ethyl 2-(2-amino-4-oxoquinazolin-3(4H)-yl)acetate. This intermediate is then reacted with 3-chloropropanoic acid to form ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)acetate. The final step involves the reaction of the intermediate with piperidine-3-carboxylic acid to form ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate.

Scientific Research Applications

Ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate has potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience. ethyl 1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidine-3-carboxylate has been shown to have anticonvulsant and analgesic properties in animal models, making it a potential candidate for the development of new drugs for the treatment of epilepsy and chronic pain.